tert-Butyl (4-((4-amino-1H-pyrazol-1-yl)methyl)benzyl)carbamate

• Molecular Formula: C16H22N4O2
• Molecular Weight: 302.37 g/mol
• IUPAC Name: tert-butyl N-[[4-[(4-aminopyrazol-1-yl)methyl]phenyl]methyl]carbamate
• InChI: InChI=1S/C16H22N4O2/c1-16(2,3)22-15(21)18-8-12-4-6-13(7-5-12)10-20-11-14(17)9-19-20/h4-7,9,11H,8,10,17H2,1-3H3,(H,18,21)
• InChI Key: BZSKKVUMACNAJK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC=C(C=C1)CN2C=C(C=N2)N

Description

Tert-butyl (4-((4-amino-1H-pyrazol-1-yl)methyl)benzyl)carbamate: is an important intermediate compound in the synthesis of ceftolozane , a fifth-generation intravenous cephalosporin antibiotic. Ceftolozane exhibits a wide antibacterial spectrum, strong activity against both Gram-positive and Gram-negative bacteria, and potent antibacterial effects against Pseudomonas aeruginosa and multidrug-resistant strains .

Preparation Methods

Several synthetic routes have been reported for the preparation of this compound:

• Schöne et al. Method:
  • Starting from 5-amino-1-methyl-1H-pyrazole-4-carbonitrile , they reacted it with chloro(triphenyl)methane to obtain 1-methyl-5-[(triphenylmethyl)amino]-1H-pyrazol-4-carbonitrile .
  • Further reactions with H2O2 and NaOH yielded 1-methyl-5-[(triphenylmethyl)amino]-1H-pyrazol-4-carboxamide .
  • The amide underwent Hofmann rearrangement using PhI(OAc)2 and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) , followed by condensation with N-(tert-butoxycarbonyl)ethylenediamine (Boc-EDA) to obtain the target compound .
• Moshos et al. Method:
  • Starting from 1H-pyrazole-4-carboxylic acid ethyl ester , they performed an amino protection reaction to generate 1-methyl-5-[(triphenylmethyl)amino]-1H-pyrazole-4-carboxylic acid .
  • This acid reacted with diphenylphosphoryl azide to give 1-methyl-5-[(triphenylmethyl)amino]-1H-pyrazole-4-carbonyl azide , which was further reacted with Boc-EDA to obtain the desired compound .
• Zhou et al. Method:
  • They obtained the compound by condensing methyl 5-amino-1-methyl-1H-pyrazol-4-carboxylate with phenyl chloroformate , followed by hydrolysis and Curtius rearrangement of an azide derivative .

Chemical Reactions Analysis

Reactions: The compound can undergo various reactions, including , , and .

Common Reagents and Conditions: These reactions involve reagents such as , , , , , and .

Major Products: The major products formed depend on the specific synthetic route used.

Scientific Research Applications

Chemistry: Ceftolozane is used as an antibiotic in clinical settings.

Biology: It may find applications in microbiology and drug development.

Medicine: Ceftolozane is used to treat bacterial infections.

Industry: Its industrial applications include pharmaceutical production.

Mechanism of Action

• Ceftolozane exerts its effects by inhibiting bacterial cell wall synthesis through binding to penicillin-binding proteins (PBPs).

Comparison with Similar Compounds

Unique Features: Highlight its unique properties compared to other similar compounds.

Similar Compounds: List other related compounds.

Remember that this compound plays a crucial role in the synthesis of ceftolozane, contributing to its antibacterial efficacy and clinical applications